N-(2-ethoxybenzyl)-2-(2-fluorophenyl)ethanamine hydrochloride

• IUPAC Name: N-[(2-ethoxyphenyl)methyl]-2-(2-fluorophenyl)ethanamine;hydrochloride
• InChI: InChI=1S/C17H20FNO.ClH/c1-2-20-17-10-6-4-8-15(17)13-19-12-11-14-7-3-5-9-16(14)18;/h3-10,19H,2,11-13H2,1H3;1H
• InChI Key: IGNLBCMMMZAOMA-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1CNCCC2=CC=CC=C2F.Cl
• Molecular Formula: C17H21ClFNO
• Molecular Weight: 309.8 g/mol

Description

N-(2-ethoxybenzyl)-2-(2-fluorophenyl)ethanamine hydrochloride, commonly known as FEN or 2-FA, is a synthetic compound that belongs to the class of phenethylamines. FEN is a psychoactive substance that has been gaining popularity in the research community due to its unique properties and potential applications in various fields.

Mechanism of Action

FEN acts as a potent dopamine and norepinephrine reuptake inhibitor, which leads to an increase in the levels of these neurotransmitters in the brain. This increase in neurotransmitter levels is thought to be responsible for the psychoactive effects of FEN, which include increased alertness, focus, and euphoria.
Biochemical and Physiological Effects:
FEN has been shown to have a variety of biochemical and physiological effects on the body. It has been shown to increase heart rate, blood pressure, and body temperature, as well as cause pupil dilation and dry mouth. It has also been shown to increase the levels of certain hormones, such as cortisol and prolactin.

Advantages and Limitations for Lab Experiments

FEN has several advantages as a research tool, including its potent and selective action on dopamine and norepinephrine reuptake, its ability to cross the blood-brain barrier, and its relative ease of synthesis. However, FEN also has limitations, including its potential for abuse and its lack of long-term safety data.

Future Directions

There are several potential future directions for research on FEN. One area of interest is the development of new and more selective dopamine and norepinephrine reuptake inhibitors based on the structure of FEN. Another area of interest is the investigation of the long-term effects of FEN on the brain and body, as well as its potential for therapeutic applications in the treatment of certain psychiatric disorders. Additionally, there is a need for further research on the safety and potential risks associated with the use of FEN in laboratory settings.

Scientific Research Applications

FEN has been extensively studied for its potential applications in the fields of neuroscience, pharmacology, and medicinal chemistry. It has been shown to have unique properties that make it a useful tool for studying the central nervous system and the mechanisms of action of other psychoactive substances.